1-(3-Chlorobenzyl)-1H-imidazole-2-carboxylic acid

• IUPAC Name: 1-[(3-chlorophenyl)methyl]imidazole-2-carboxylic acid
• InChI: InChI=1S/C11H9ClN2O2/c12-9-3-1-2-8(6-9)7-14-5-4-13-10(14)11(15)16/h1-6H,7H2,(H,15,16)
• InChI Key: CPZFDIMLMSZWGK-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)Cl)CN2C=CN=C2C(=O)O
• Molecular Formula: C11H9ClN2O2
• Molecular Weight: 236.65 g/mol
• CAS No.: 1400872-09-4

Description

Synthesis Analysis

The synthesis of this compound involves several steps, including the chlorination of benzyl compounds followed by imidazole ring formation. Detailed synthetic pathways can be found in the literature.

Scientific Research Applications

Functionalization Reactions in Synthetic Chemistry

Experimental and theoretical studies have highlighted the versatility of imidazole derivatives in functionalization reactions. For example, the functionalization reactions of pyrazole carboxylic acids and acid chlorides with diaminopyridine have been extensively studied, demonstrating the capacity of imidazole derivatives to participate in complex chemical transformations leading to various novel compounds (Yıldırım, Kandemirli, & Demir, 2005).

Material Science and Crystal Engineering

Imidazole and its derivatives play a significant role in the formation of hydrogen-bonding salts and molecular organic salts, which are crucial for designing novel materials. Studies have demonstrated the formation of non-covalent complexes involving imidazole and various carboxylic acids, leading to the development of materials with unique structural and thermal properties (Wang et al., 2012).

Luminescence Sensing

Imidazole-based lanthanide metal-organic frameworks have shown potential in luminescence sensing applications. These frameworks exhibit sensitivity to benzaldehyde derivatives, making them suitable for fluorescence sensors in detecting specific chemicals (Shi, Zhong, Guo, & Li, 2015).

Catalysis and Green Chemistry

Imidazole compounds have been used to design efficient catalysts for various synthetic applications, including the synthesis of tetrasubstituted imidazoles. Novel ionic liquids based on imidazole derivatives have been developed as dual catalysts, offering an environmentally friendly approach to chemical synthesis (Zolfigol et al., 2013).

Corrosion Inhibition

Research has identified imidazole-based zwitterions as novel and effective corrosion inhibitors for mild steel. These inhibitors showcase the application of imidazole derivatives in protecting metals from corrosion, highlighting their potential in industrial applications (Srivastava et al., 2017).